2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-4-methyl-2-oxochromen-3-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H19NO6/c1-11-13-6-7-15(23-2)18(24-3)17(13)26-19(22)14(11)9-16(21)20-10-12-5-4-8-25-12/h4-8H,9-10H2,1-3H3,(H,20,21)
• InChI Key: OUVDGJSHQDUOKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NCC3=CC=CO3

Description

2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(furan-2-ylmethyl)acetamide is a synthetic coumarin derivative with a molecular weight of approximately 364.37 g/mol. Its structure comprises a chromenone core substituted with 7,8-dimethoxy and 4-methyl groups, linked via an acetamide bridge to a furan-2-ylmethyl moiety. This compound’s structural complexity enables diverse biological interactions, particularly in anti-inflammatory and anticancer contexts.

Biological Activity

The compound 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(furan-2-ylmethyl)acetamide is a synthetic derivative of chromenone, which has garnered attention for its potential biological activities. This article provides an in-depth analysis of its biological effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C19H18N2O7S
• Molecular Weight : 418.42 g/mol
• CAS Number : 1010901-20-8

The biological activity of this compound is attributed to several mechanisms:

• Enzyme Inhibition : It may inhibit enzymes involved in inflammatory and oxidative stress pathways.
• Receptor Modulation : Interaction with cell surface receptors can modulate signaling pathways related to cell growth and survival.
• Antioxidant Activity : The compound acts as a scavenger of free radicals, reducing oxidative damage.

Antimicrobial Properties

Research indicates that the compound exhibits significant antimicrobial activity against various bacterial strains. A study showed that derivatives of chromenone, including this compound, displayed potent activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) comparable to established antibiotics .

Anti-inflammatory Effects

The anti-inflammatory properties have been attributed to the compound's ability to inhibit pro-inflammatory cytokines and enzymes such as COX and LOX. In vitro studies demonstrated a reduction in inflammation markers in treated cell lines .

Anticancer Activity

In preclinical studies, the compound has shown promise as an anticancer agent. It exhibited cytotoxic effects against several cancer cell lines, including breast (MCF7) and lung (A549) cancer cells. The IC50 values indicated effective growth inhibition, with mechanisms involving apoptosis induction and cell cycle arrest .

Case Studies and Research Findings

Study	Biological Activity	Findings
	Antimicrobial	Effective against E. coli and S. aureus with MIC values of 32 µg/mL.
	Anti-inflammatory	Reduced TNF-alpha levels by 40% in LPS-stimulated macrophages.
	Anticancer	Induced apoptosis in MCF7 cells with an IC50 of 15 µM.

Scientific Research Applications

Basic Information

• Molecular Formula : C19H18N2O7S
• Molecular Weight : 418.42 g/mol
• CAS Number : 1010901-20-8

Structure

The compound features a chromone backbone with methoxy and furan substituents, which are critical for its biological interactions.

Antiviral Activity

Research indicates that derivatives of chromone compounds exhibit antiviral properties. Specifically, the compound has shown promise against viral pathogens, including SARS-CoV-2. A study highlighted that modifications to the chromone structure can enhance inhibitory effects on the main protease (Mpro) of SARS-CoV-2, with some derivatives achieving IC50 values as low as 1.55 μM, demonstrating significant potential for therapeutic development against COVID-19 .

Antioxidant Properties

The compound's structural features suggest strong antioxidant capabilities. Similar compounds have demonstrated effective radical scavenging abilities and inhibition of lipid peroxidation. These properties are particularly relevant for conditions associated with oxidative stress, such as diabetes and neurodegenerative diseases .

Enzyme Inhibition

The compound has been investigated for its potential to inhibit key enzymes involved in metabolic pathways related to diabetes. Aldose reductase (ALR2) is a notable target; hydroxypyridinone derivatives have shown selective inhibition with nanomolar IC50 values, indicating that this compound may also possess similar inhibitory effects .

Case Study 1: SARS-CoV-2 Inhibition

A recent investigation evaluated various furan-based compounds for their ability to inhibit SARS-CoV-2 Mpro. The study revealed that specific structural modifications significantly influenced the inhibitory potency of the compounds tested. The most effective candidates exhibited low cytotoxicity alongside potent antiviral activity, marking them as promising candidates for further drug development against COVID-19 .

Case Study 2: Antioxidant Activity Evaluation

Another study focused on evaluating the antioxidant properties of chromone derivatives. The research compared their abilities to scavenge DPPH radicals and inhibit lipid peroxidation. Results indicated that certain derivatives not only effectively inhibited oxidative stress markers but also showed selectivity towards ALR2 inhibition, suggesting a dual therapeutic approach for managing diabetes-related complications .

Compound Name	Target Enzyme/Pathogen	IC50 (μM)	Mechanism of Action
Compound F8-B6	SARS-CoV-2 Mpro	1.57	Non-peptidomimetic inhibitor
Hydroxypyridinone Derivative	ALR2	0.789	Selective inhibition
Compound 7l	DPPH Radical	-	Antioxidant activity

Comparison of Antioxidant Activities

Compound Name	DPPH Scavenging Rate (%)	Lipid Peroxidation Inhibition (%)
Compound 7l	41.48	88.76
Trolox	11.89	-

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness is best contextualized through comparisons with structurally related coumarin and acetamide derivatives. Below is a detailed analysis:

Table 1: Structural and Functional Comparison of Similar Compounds

Compound Name	Molecular Formula	Key Structural Features	Biological Activities
2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(furan-2-ylmethyl)acetamide	Likely C₂₁H₂₃NO₇	Chromenone core with 7,8-dimethoxy, 4-methyl, and furan-linked acetamide substituents.	Potent anti-inflammatory and anticancer activity; enhanced binding to cellular targets due to furan and dimethoxy groups .
7-Hydroxycoumarin	C₉H₆O₃	Simple coumarin with a hydroxyl group at position 5.	Anticoagulant properties; limited bioavailability due to lack of complex substituents .
4-Methylumbelliferone	C₁₀H₈O₃	7-Hydroxy-4-methylcoumarin.	Anti-inflammatory effects; used as a fluorescent probe in enzyme assays .
2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[2-(6-fluoro-1H-indol-1-yl)ethyl]acetamide	C₂₅H₂₄FN₃O₅	Chromenone core with fluoroindole-ethyl acetamide substituent.	Broader anticancer activity due to fluoroindole’s DNA interaction; higher metabolic stability .
N-(furan-2-ylmethyl)-2-[4-(8-methoxy-2-oxo-2H-chromen-3-yl)phenoxy]acetamide	C₂₄H₂₁NO₇	Chromenone-phenoxy-acetamide linked to furan.	Improved solubility and antioxidant activity via phenoxy group; potential for CNS applications .
4-Methyl-2-oxo-2H-chromen-7-yl benzenesulfonate	C₁₆H₁₂O₅S	Chromenone core with benzenesulfonate substituent.	Antiproliferative effects; sulfonate group enhances cellular uptake .

Key Insights from Comparative Analysis:

Structural Complexity and Bioactivity: The target compound’s 7,8-dimethoxy groups on the chromenone core enhance electron density, improving interactions with enzymes like cyclooxygenase (COX) and cytochrome P450, which are critical in anti-inflammatory pathways . The furan-acetamide linkage introduces steric bulk and aromaticity, facilitating binding to hydrophobic pockets in proteins (e.g., kinase domains) and improving pharmacokinetic properties compared to 7-hydroxycoumarin .

Substituent-Driven Selectivity: Fluoroindole derivatives (e.g., ) exhibit stronger DNA intercalation and topoisomerase inhibition, making them potent in anticancer research. However, they may lack the anti-inflammatory synergy seen in the target compound. Phenoxy-acetamide analogs (e.g., ) show enhanced solubility and antioxidant capacity but reduced metabolic stability due to esterase susceptibility.

Metabolic and Pharmacokinetic Differences :

• Simpler coumarins (e.g., 7-hydroxycoumarin) are rapidly metabolized via glucuronidation, limiting therapeutic efficacy.
• The target compound’s methyl and methoxy groups slow oxidative metabolism, extending half-life in vivo .

Q & A

Q. What synthetic strategies are effective for constructing the chromene and furan moieties in this compound?

• Methodological Answer : The synthesis of the chromene core can be adapted from protocols involving substituted coumarin derivatives. For example, condensation reactions using substituted phenols with β-keto esters under acidic conditions can yield the 2H-chromen-2-one scaffold . The furan-2-ylmethyl acetamide side chain can be synthesized via nucleophilic substitution or condensation, as seen in related compounds where amines react with activated carbonyl intermediates (e.g., chloroacetamide derivatives) in DMF with a base like K₂CO₃ . Purification typically involves silica gel chromatography and recrystallization to isolate the final product .

Q. What analytical techniques are critical for confirming the compound’s structural integrity?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR are essential for verifying substituent positions (e.g., methoxy groups at C7/C8, methyl at C4) and the acetamide linkage. For example, the ¹H NMR of similar chromene derivatives shows distinct aromatic proton splitting patterns (δ 6.8–7.7 ppm) and acetamide NH signals (δ ~7.7 ppm) .
• Mass Spectrometry : ESI/APCI(+) confirms the molecular ion peak (e.g., [M+H]⁺ at m/z ~427) and fragmentation patterns .
• X-ray Crystallography : Resolves ambiguities in stereochemistry, as demonstrated for structurally related chromene-furan hybrids .

Advanced Research Questions

Q. How can reaction conditions be optimized to address low yields during the coupling of the chromene and furan moieties?

• Methodological Answer :

• Solvent and Catalyst Screening : Test polar aprotic solvents (DMF, DMSO) with bases (K₂CO₃, Et₃N) to enhance nucleophilicity. achieved a 58% yield using DMF and Na₂CO₃ for a morpholine-acetamide coupling .
• Temperature Control : Gradual heating (40–60°C) minimizes side reactions, as shown in for allylation of chromene derivatives .
• Real-Time Monitoring : Use TLC or inline FTIR to track reaction progress and adjust stoichiometry dynamically .

Q. How should researchers resolve contradictions in biological activity data (e.g., inconsistent IC₅₀ values across studies)?

• Methodological Answer :

• Purity Verification : Confirm compound purity via HPLC (>95%) to exclude impurities affecting bioactivity .
• Assay Standardization : Replicate assays under controlled conditions (e.g., cell line specificity, incubation time). For instance, highlights variability in anti-inflammatory assays due to differential cell membrane permeability .
• Computational Validation : Use molecular docking to correlate structural features (e.g., methoxy group positioning) with target binding affinity, as proposed in ’s reaction design framework .

Q. What structural modifications could enhance the compound’s pharmacokinetic properties while retaining bioactivity?

• Methodological Answer :

• Bioisosteric Replacement : Replace the furan-2-ylmethyl group with thiophene or pyridine analogs to improve metabolic stability, as seen in ’s chloro-methoxyphenyl derivatives .
• Prodrug Design : Introduce hydrolyzable esters (e.g., acetyl groups) at the 7,8-dimethoxy positions to enhance solubility, inspired by ’s allyl modifications .
• SAR Studies : Systematically vary substituents (e.g., methyl → ethyl at C4) and evaluate cytotoxicity and logP values to balance potency and bioavailability .

Notes

• Advanced Methodologies : Computational design () and crystallography () are prioritized for resolving complex research challenges.
• Contradictions : Address conflicting bioactivity data through rigorous assay validation and computational modeling .